Cas no 55850-21-0 (Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-)

Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl- structure
55850-21-0 structure
Product Name:Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-
CAS No:55850-21-0
MF:C20H20N2O4S2
MW:416.513802528381
CID:350477
PubChem ID:607436
Update Time:2025-04-19

Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-N-[3-(4-methylbenzenesulfonamido)phenyl]benzene-1-sulfonamide
    • ST51039283
    • 55850-21-0
    • DTXSID70345834
    • N,N'-(m-Phenylene)bis(p-toluenesulfonamide)
    • N,N'-ditosyl-metaphenylenediamine
    • YUZGSZQNSXWQJE-UHFFFAOYSA-N
    • SCHEMBL14877794
    • AKOS003876611
    • 4-Methyl-N-(3-([(4-methylphenyl)sulfonyl]amino)phenyl)benzenesulfonamide #
    • Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-
    • MDL: MFCD00349991
    • Inchi: 1S/C20H20N2O4S2/c1-15-6-10-19(11-7-15)27(23,24)21-17-4-3-5-18(14-17)22-28(25,26)20-12-8-16(2)9-13-20/h3-14,21-22H,1-2H3
    • InChI Key: YUZGSZQNSXWQJE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC=C(C=1)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 416.0866
  • Monoisotopic Mass: 416.08644947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 92.34
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